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Compound of Interest

Compound Name: Octyl isocyanate

Cat. No.: B1195688 Get Quote

Introduction: Octyl isocyanate (CAS: 3158-26-7) is a valuable chemical intermediate widely

utilized in organic synthesis. With the linear formula CH₃(CH₂)₇NCO, this aliphatic

monoisocyanate serves as a critical reagent for introducing the octylcarbamate or octylurea

functional group into various molecular scaffolds. Its high reactivity, coupled with the

hydrophobicity of its octyl chain, makes it particularly useful in the development of

pharmaceuticals, agrochemicals, specialty polymers, and advanced materials. This guide

provides an in-depth overview of its properties, reactivity, handling protocols, and applications

for researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental physical and chemical characteristics of Octyl isocyanate are summarized

below. This data is essential for planning experimental work, including reaction setup,

purification, and storage.
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Property Value Source(s)

Molecular Formula C₉H₁₇NO

Molecular Weight 155.24 g/mol

Appearance
Liquid; Turbid milky to light

yellow or off-white

Boiling Point 200-204 °C (at 760 mmHg)

Density 0.88 g/mL (at 25 °C)

Refractive Index n20/D 1.432

Flash Point 71 °C / 159.8 °F (closed cup)

Water Solubility Decomposes in water

Safety and Handling
Octyl isocyanate is a hazardous chemical that requires strict safety protocols. It is

combustible, harmful if swallowed, inhaled, or in contact with skin, and causes serious irritation

to the skin and eyes. It is also a respiratory sensitizer and a lachrymator.

Hazard Information Details Source(s)

Signal Word Danger

Key Hazards
Combustible liquid, Moisture

Sensitive, Lachrymator

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH317: May cause an

allergic skin reactionH319:

Causes serious eye

irritationH332: Harmful if

inhaledH
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To cite this document: BenchChem. [Octyl Isocyanate (CAS 3158-26-7): A Technical Guide
for Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195688#octyl-isocyanate-cas-number-3158-26-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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